Cas no 61638-17-3 (2-Phenanthrenepropanenitrile)

2-Phenanthrenepropanenitrile structure
2-Phenanthrenepropanenitrile structure
Product Name:2-Phenanthrenepropanenitrile
CAS No:61638-17-3
MF:C17H13N
MW:231.291824102402
CID:471848
PubChem ID:71393891
Update Time:2025-04-19

2-Phenanthrenepropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Phenanthrenepropanenitrile
    • 3-phenanthren-2-ylpropanenitrile
    • DTXSID00815631
    • 61638-17-3
    • 3-(Phenanthren-2-yl)propanenitrile
    • Inchi: 1S/C17H13N/c18-11-3-4-13-7-10-17-15(12-13)9-8-14-5-1-2-6-16(14)17/h1-2,5-10,12H,3-4H2
    • InChI Key: SLGOIJDBUYFQRW-UHFFFAOYSA-N
    • SMILES: N#CCCC1C=CC2C3C=CC=CC=3C=CC=2C=1

Computed Properties

  • Exact Mass: 231.10489
  • Monoisotopic Mass: 231.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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